5,6-dichloro-2-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 5,6-dichloro-2-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]isoindole-1,3-dione
• InChI: InChI=1S/C18H11Cl2N3O3/c19-13-8-11-12(9-14(13)20)18(25)23(17(11)24)7-6-15-21-16(22-26-15)10-4-2-1-3-5-10/h1-5,8-9H,6-7H2
• InChI Key: LNSKNKGBIYTHRG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC(=N2)CCN3C(=O)C4=CC(=C(C=C4C3=O)Cl)Cl
• Molecular Formula: C18H11Cl2N3O3
• Molecular Weight: 388.2 g/mol

Description

The compound “5,6-dichloro-2-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]-1H-isoindole-1,3(2H)-dione” is a chemical compound. The pure form of this compound is a white crystalline solid, while the industrial product is a light yellow-brown solid.

Synthesis Analysis

The synthesis of this compound involves several steps. The process starts with 2,6-dichloro-4-trifluoromethylphenylamine as the raw material. This is then subjected to a diazotization reaction to obtain a diazonium salt. This salt is then condensed with ethyl 2,3-dicyanopropionate at room temperature for 2 hours. After this, dichloromethane is added and the mixture is stirred until uniform. The material is then transferred to a separatory funnel, where the water layer is separated out and extracted with dichloromethane. The combined dichloromethane layers are then washed with water, and then with dilute alkali until the pH reaches 9. The mixture is then transferred to a reaction flask, where ammonia is added. After stirring at room temperature for 2 hours, the layers are separated. The water layer is extracted with dichloromethane, the combined dichloromethane layers are washed until neutral, and the dichloromethane is evaporated to obtain the product.

Physical And Chemical Properties Analysis

The compound is a light yellow-brown solid in its industrial form. It has a melting point of 141-142°C. It is soluble in methanol, ethanol, acetone, dichloroethane, and ethyl acetate.

Future Directions

The compound is an intermediate in the synthesis of the insecticide fipronil. Therefore, future research could potentially focus on improving the synthesis process or exploring other potential applications for this compound.